Cas no 581060-27-7 (tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate)

Tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate is a protected piperidine derivative featuring a sulfanylmethyl substituent at the 4-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the sulfanylmethyl moiety offers reactivity for further functionalization, such as thiol-ene click chemistry or nucleophilic substitution. Its well-defined structure and compatibility with diverse reaction conditions make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions due to the thiol group's sensitivity to oxidation.
tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate structure
581060-27-7 structure
Product Name:tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate
CAS No:581060-27-7
MF:C11H21NO2S
MW:231.354942083359
MDL:MFCD19689418
CID:1082851
PubChem ID:58694772
Update Time:2025-05-19

tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-(Mercaptomethyl)piperidine
    • 4-(mercaptomethyl)-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
    • 4-MERCAPTOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-Butyl 4-(mercaptomethyl)piperidine-1-carboxylate
    • tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate
    • 4-Mercaptomethylpiperidine-1-carboxylic acid tert-butyl ester
    • AGN-PC-0CJ4JJ
    • AK-43236
    • AM100989
    • KB-39439
    • N-boc-piperidin-4-ylmethylthiol
    • tert-Butyl 4-(sulfanylmethyl)-1-piperidinecarboxylate
    • AKOS022178096
    • SB43785
    • DB-353028
    • 1-Boc-4-(sulfanylmethyl)piperidine
    • C16023
    • 4-mercaptomethyl piperidine-1-carboxylic acid tert-butyl ester
    • A869527
    • SCHEMBL1334498
    • CS-0079696
    • VEPAXJUGIFPJNK-UHFFFAOYSA-N
    • EN300-123309
    • DTXSID30729712
    • 581060-27-7
    • MFCD19689418
    • XH1378
    • MDL: MFCD19689418
    • Inchi: 1S/C11H21NO2S/c1-11(2,3)14-10(13)12-6-4-9(8-15)5-7-12/h9,15H,4-8H2,1-3H3
    • InChI Key: VEPAXJUGIFPJNK-UHFFFAOYSA-N
    • SMILES: SCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 231.12930009g/mol
  • Monoisotopic Mass: 231.12930009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 316.9±15.0°C at 760 mmHg

tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate Security Information

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Additional information on tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate (CAS No. 581060-27-7)

tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate (CAS No. 581060-27-7) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, featuring a piperidine backbone with a sulfanylmethyl substituent and a tert-butyl carboxylate protecting group, is pivotal in the synthesis of bioactive molecules. Its unique structure makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate is driven by its versatility in medicinal chemistry. Researchers frequently search for its synthetic applications, reactivity, and safety profile, reflecting its importance in modern laboratories. With the rise of AI-driven drug design and computational chemistry, this compound has gained attention for its potential in high-throughput screening and molecular docking studies.

One of the key advantages of tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate is its stability under standard laboratory conditions, making it a reliable choice for multi-step synthesis. The tert-butyloxycarbonyl (Boc) group provides excellent protection for the piperidine nitrogen, enabling selective reactions at other functional sites. This feature is particularly valuable in the synthesis of peptidomimetics and heterocyclic compounds, which are hot topics in drug development.

Recent advancements in green chemistry have also spotlighted tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate due to its potential for sustainable synthesis. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize environmental impact while maintaining high yields. This aligns with the increasing demand for eco-friendly chemical processes, a trend heavily emphasized in academic and industrial circles.

In addition to its synthetic utility, tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate is often discussed in the context of structure-activity relationship (SAR) studies. Its sulfanylmethyl moiety can participate in hydrogen bonding and disulfide formation, which are critical for modulating biological activity. Such properties make it a focal point in the design of targeted therapies for diseases like neurodegenerative disorders and cancer.

The compound's CAS No. 581060-27-7 is frequently searched in chemical databases and patent literature, underscoring its commercial and academic relevance. Suppliers and researchers alike seek detailed spectroscopic data (e.g., NMR, IR, and MS) to ensure purity and authenticity. This demand highlights the need for reliable analytical protocols and quality control measures in handling this compound.

Looking ahead, tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate is poised to play a significant role in next-generation pharmaceuticals. Its compatibility with parallel synthesis and combinatorial chemistry techniques positions it as a cornerstone in library development for high-throughput screening. As the pharmaceutical industry continues to embrace precision medicine, this compound's adaptability will likely fuel further innovation.

In summary, tert-butyl 4-(sulfanylmethyl)piperidine-1-carboxylate (CAS No. 581060-27-7) is a multifaceted compound with broad applications in drug discovery and organic synthesis. Its structural features, combined with evolving synthetic methodologies, make it a subject of ongoing research and commercial interest. Whether in academic labs or industrial settings, this compound remains a key player in advancing chemical sciences.

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